Cas no 142260-25-1 (Benzeneheptanoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Benzeneheptanoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 142260-25-1
• MF: C₂₁H₂₃F₃O₂
• MW: 364.40133690834
• CID: 1311116
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C21H23F3O2/c22-21(23,24)19-13-11-18(12-14-19)15-17-9-7-16(8-10-17)5-3-1-2-4-6-20(25)26/h7-14H,1-6,15H2,(H,25,26)
• InChI Key： SAMIHJQBITZHDB-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2=CC=C(C(F)(F)F)C=C2)C=C1

Computed Properties

• Exact Mass: 364.16509

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 474.0±45.0 °C(Predicted)
• PSA: 37.3
• pka: 4.77±0.10(Predicted)